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Compound of Interest

Compound Name: PT-179

Cat. No.: B12372871 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of the Molecular Glue PT-179.

This document provides a detailed protocol for the safe handling and use of PT-179, a novel

molecular glue and ligand for the E3 ubiquitin ligase cereblon, intended for research use only.

Adherence to these guidelines is critical to ensure personnel safety and maintain experimental

integrity.

Immediate Safety and Handling Protocols
Proper handling of PT-179 is essential to minimize exposure and ensure a safe laboratory

environment. The following personal protective equipment (PPE) and handling procedures are

mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with PT-179 indicates the need for the

following PPE:
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Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate.

Handling and Storage
PT-179 should be handled in a well-ventilated area, preferably within a chemical fume hood.[1]

All personnel must wash hands thoroughly after handling. The compound should be stored in a

tightly sealed container in a cool, well-ventilated place. For long-term storage, a temperature of

-20°C is recommended.

Emergency and First Aid Procedures
In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Seek immediate medical attention.

Skin Contact
Wash the affected area with plenty of soap and

water. Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical advice.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Operational Plan: Experimental Use of PT-179
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PT-179 is utilized as a molecular glue to induce the degradation of specific target proteins. It

functions by forming a ternary complex with the E3 ubiquitin ligase cereblon (CRBN) and a

target protein that has been tagged with a specific degron, such as SD40.[2][3] This leads to

the ubiquitination and subsequent proteasomal degradation of the target protein.

Experimental Protocol: Inducing Protein Degradation
A key application of PT-179 is the targeted degradation of proteins in cellular models. The

following is a generalized protocol based on the work of Mercer et al. (2024):

Cell Culture: Human cell lines (e.g., HEK293T) are cultured under standard conditions.

Introduction of the Degron Tag: The gene encoding the protein of interest is modified to

include a degron tag (e.g., SD40) using gene-editing techniques like prime editing. This

results in the expression of the target protein fused to the degron.

Treatment with PT-179: A stock solution of PT-179 is prepared, typically in DMSO. The

cultured cells are then treated with PT-179 at a concentration range of 1-10 µM for a duration

of 24 hours to induce degradation of the tagged protein.[3][4]

Analysis of Protein Degradation: The level of the target protein is assessed using standard

molecular biology techniques, such as Western blotting or flow cytometry, to confirm

degradation.

Disposal Plan
All waste materials contaminated with PT-179 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.

Waste Segregation and Disposal
Solid Waste: Contaminated solid waste, such as pipette tips, gloves, and empty vials, should

be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of PT-179 and contaminated liquid waste should be

collected in a clearly labeled, sealed container for hazardous chemical waste. Do not

dispose of PT-179 down the drain.[5]
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Container Disposal: Empty containers should be managed as hazardous waste.

Quantitative Data
The following table summarizes the key quantitative information for PT-179:

Property Value

CAS Number 2924858-25-1

Molecular Formula C₁₇H₁₇N₃O₅

Molecular Weight 343.3 g/mol

Solubility Soluble in DMSO (≥ 10 mg/ml)

Purity ≥98%

Mechanism of Action Visualization
The following diagram illustrates the signaling pathway of PT-179-induced protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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